N-{[1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-3,4-dimethylbenzamide

• IUPAC Name: N-[[1-(4-methoxyphenyl)tetrazol-5-yl]methyl]-3,4-dimethylbenzamide
• InChI: InChI=1S/C18H19N5O2/c1-12-4-5-14(10-13(12)2)18(24)19-11-17-20-21-22-23(17)15-6-8-16(25-3)9-7-15/h4-10H,11H2,1-3H3,(H,19,24)
• InChI Key: DKWLTEOVJHKNNW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)NCC2=NN=NN2C3=CC=C(C=C3)OC)C
• Molecular Formula: C18H19N5O2
• Molecular Weight: 337.4 g/mol

Description

The compound is a benzamide derivative with a tetrazole ring attached to the benzene ring via a methylene group. The benzene ring is substituted with two methyl groups and an amide group. The tetrazole ring is further substituted with a 4-methoxyphenyl group.

Molecular Structure Analysis

The molecular structure of this compound would likely show the benzene ring with the attached amide, methyl, and tetrazole groups. The tetrazole ring would have the 4-methoxyphenyl group attached.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, benzamides and tetrazoles are known to participate in a variety of chemical reactions. Benzamides can undergo hydrolysis to form benzoic acid and an amine. Tetrazoles can act as a bioisostere for carboxylic acid groups and can participate in reactions with electrophiles.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on the specific arrangement of its atoms and the presence of functional groups. Generally, benzamides are solid at room temperature and have higher melting points than corresponding carboxylic acids or alcohols.

Scientific Research Applications

Anticancer Activity

• Heterocycles based on the 1,2,3-triazole moiety have shown promise in cancer research. .

Antimicrobial Properties

• The 1,2,3-triazole scaffold has been associated with antibacterial and antiviral activities. .

Anti-HIV Research

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Metabolic Stability Studies

• 1,2,3-Triazoles are known for their metabolic stability. .

Click Chemistry Applications

• Click chemistry methods allow efficient synthesis of 1,2,3-triazoles. .

Quantum Computational Analysis

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Mechanism of Action

The mechanism of action would depend on the specific biological target of this compound. Unfortunately, without more information, it’s difficult to predict the potential targets or mechanism of action.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties. As with all chemicals, appropriate safety precautions should be taken when handling and storing this compound.

Future Directions

The future research directions would depend on the biological activity of this compound. If it shows promising activity in preliminary studies, it could be further optimized and studied in more detail.